Cas no 1206993-80-7 (N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopentanecarboxamide)

N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopentanecarboxamide structure

1206993-80-7 structure

Product Name:N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopentanecarboxamide

CAS No:1206993-80-7

MF:C₂₁H₂₆N₄O₃S

MW:414.521143436432

CID:6408724

PubChem ID:45497605

Update Time:2024-01-16

N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopentanecarboxamide
- 4-Thiazoleacetamide, 2-[(cyclopentylcarbonyl)amino]-N-[4-(4-morpholinyl)phenyl]-
- N-(4-(2-((4-morpholinophenyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopentanecarboxamide
- 1206993-80-7
- AKOS024628411
- N-[4-({[4-(morpholin-4-yl)phenyl]carbamoyl}methyl)-1,3-thiazol-2-yl]cyclopentanecarboxamide
- N-[4-[2-(4-morpholin-4-ylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopentanecarboxamide
- F2202-2351
- Inchi： 1S/C21H26N4O3S/c26-19(22-16-5-7-18(8-6-16)25-9-11-28-12-10-25)13-17-14-29-21(23-17)24-20(27)15-3-1-2-4-15/h5-8,14-15H,1-4,9-13H2,(H,22,26)(H,23,24,27)
- InChI Key： SFSDAWDGKGMBHY-UHFFFAOYSA-N
- SMILES： S1C=C(CC(NC2=CC=C(N3CCOCC3)C=C2)=O)N=C1NC(C1CCCC1)=O

Computed Properties

Exact Mass: 414.17256188g/mol
Monoisotopic Mass: 414.17256188g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 558
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 112Å²

Experimental Properties

Density: 1.349±0.06 g/cm3(Predicted)
pka: 8.70±0.70(Predicted)

N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopentanecarboxamide Pricemore >>

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Life Chemicals	F2202-2351-2μmol	N-[4-({[4-(morpholin-4-yl)phenyl]carbamoyl}methyl)-1,3-thiazol-2-yl]cyclopentanecarboxamide	1206993-80-7	90%+	2μl	$57.0	2023-05-16
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